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Compound of Interest

Compound Name: N-Methyl-N-(2-pyridyl)formamide

Cat. No.: B046350

N-Methyl-N-(2-pyridyl)formamide: A Technical
Guide

CAS Number: 67242-59-5

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-N-(2-pyridyl)formamide, with CAS number 67242-59-5, is a versatile organic
compound widely recognized for its application as a formylating reagent in organic synthesis.[1]
Also known as Meyers' Reagent, this compound is particularly effective for the formylation of
Grignard and certain organolithium reagents.[1][2] Its unique structural features, including a
pyridine ring and a formamide group, contribute to its reactivity and utility as a key intermediate
in the synthesis of complex molecules.[3][4] This technical guide provides a comprehensive
overview of N-Methyl-N-(2-pyridyl)formamide, including its chemical and physical properties,
detailed experimental applications, and its role in various synthetic pathways. The information
is tailored for researchers, scientists, and professionals involved in drug development and other
areas of chemical synthesis.

Chemical and Physical Properties

N-Methyl-N-(2-pyridyl)formamide is a colorless to light orange or yellow clear liquid under
standard conditions.[4][5] The presence of the pyridine moiety enhances its solubility in polar
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solvents.[4] A summary of its key quantitative properties is presented in Table 1.

Table 1: Quantitative Data for N-Methyl-N-(2-pyridyl)formamide

Property Value Reference(s)
Molecular Formula C7HsN20 [6]
Molecular Weight 136.15 g/mol [6]
Boiling Point 71-72 °C at 0.05 mmHg [6]
Density 1.137 g/mL at 25 °C [6]
Refractive Index (n20/D) 1.566 [6]
Flash Point 109 °C (closed cup) [6]
Assay >98.0% (GC) [5]

Synonyms: 2-(N-Formyl-N-methylamino)pyridine, Meyer's Reagent.[5][7]

Applications in Organic Synthesis

The primary utility of N-Methyl-N-(2-pyridyl)formamide lies in its role as a potent formylating
agent, facilitating the introduction of a formyl group (-CHO) into various organic molecules. This
reactivity is central to the synthesis of aldehydes, which are crucial building blocks in the
production of pharmaceuticals, agrochemicals, and other fine chemicals.[3][8]

Formylation of Organometallic Reagents

N-Methyl-N-(2-pyridyl)formamide is a preferred reagent for the formylation of Grignard
reagents (R-MgX) and organolithium reagents (R-Li). The reaction proceeds via nucleophilic
attack of the organometallic reagent on the formyl carbon of the formamide. The resulting
intermediate is then hydrolyzed to yield the corresponding aldehyde.

A key advantage of using N-Methyl-N-(2-pyridyl)formamide is its ability to minimize the over-
addition of the organometallic reagent, which can lead to the formation of secondary alcohols
as byproducts. This selectivity is attributed to the stability of the tetrahedral intermediate formed
during the reaction.
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One-Pot Synthesis of Aldehydes and Alcohols from CO2
Recent research has demonstrated a one-pot synthesis of aldehydes or alcohols from carbon
dioxide (COz2) using N-Methyl-N-(2-pyridyl)formamide as a key intermediate.[2] In this
process, 2-(methylamino)pyridine is first formylated with CO2 and a hydrosilane catalyzed by a
copper complex to produce N-Methyl-N-(2-pyridyl)formamide.[2] This in-situ generated
formamide can then be directly reacted with a Grignard reagent to produce the desired
aldehyde or, with further reduction, the corresponding alcohol.[2]

Experimental Protocols

While detailed, step-by-step experimental protocols are often substrate-specific and proprietary,
this section provides a generalized methodology for the key applications of N-Methyl-N-(2-
pyridyl)formamide based on available literature.

General Procedure for the Formylation of a Grignhard
Reagent

Objective: To synthesize an aldehyde from a Grignard reagent using N-Methyl-N-(2-
pyridyl)formamide.

Methodology:

A solution of the Grignard reagent in an appropriate ethereal solvent (e.g., diethyl ether,
tetrahydrofuran) is prepared under an inert atmosphere (e.g., argon or nitrogen).

e The solution is cooled to a low temperature (typically between -78 °C and 0 °C) to control the
reactivity.

* N-Methyl-N-(2-pyridyl)formamide, dissolved in the same anhydrous solvent, is added
dropwise to the cooled Grignard reagent solution with vigorous stirring.

e The reaction mixture is stirred at the low temperature for a specified period to ensure
complete reaction.

e The reaction is quenched by the slow addition of an aqueous acidic solution (e.g., dilute HCI
or NH4Cl solution).
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e The product is extracted into an organic solvent, and the organic layer is washed, dried, and
concentrated to yield the crude aldehyde.

 Purification of the aldehyde is typically achieved through distillation or column
chromatography.

Click to download full resolution via product page

Role in Pharmaceutical and Agrochemical Synthesis

N-Methyl-N-(2-pyridyl)formamide serves as a valuable intermediate in the production of
biologically active compounds for the pharmaceutical and agrochemical industries.[3][8] Its
utility stems from its ability to introduce a formyl group, which can be further elaborated to
construct more complex molecular scaffolds.

In pharmaceutical development, it is implicated in the synthesis of compounds targeting
neurological disorders.[8] In the agrochemical sector, it is used in the formulation of pesticides
and herbicides, contributing to improved crop yields.[8] A specific, documented application is its
use in the synthesis of 3-formyl-2-(4-methoxybenzyl)pyrazol-1-oxide.[6]

Signaling Pathways

Based on available scientific literature, N-Methyl-N-(2-pyridyl)formamide is primarily a
synthetic intermediate and is not known to be directly involved in biological signaling pathways.
Its significance in the life sciences is as a building block for the synthesis of larger, biologically
active molecules.

Safety and Handling

N-Methyl-N-(2-pyridyl)formamide is classified as an irritant and is moisture-sensitive.[1] It
should be handled in a well-ventilated fume hood with appropriate personal protective
equipment, including safety goggles, gloves, and a lab coat.[6] It is combustible and should be
stored under an inert atmosphere, such as argon or nitrogen, to prevent degradation.[1][6]
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Hazard Classifications: Eye Irritant 2, Skin Irritant 2, STOT SE 3 (target organ: respiratory
system).[6]

Conclusion

N-Methyl-N-(2-pyridyl)formamide is a reagent of significant importance in modern organic
synthesis. Its role as an efficient formylating agent for organometallic compounds makes it an
indispensable tool for the preparation of aldehydes. Its application as a key intermediate in the
synthesis of pharmaceuticals and agrochemicals underscores its value to the broader scientific
and industrial community. While its direct biological activity is not documented, its contribution
to the synthesis of bioactive molecules is well-established. Future research may continue to
uncover novel applications for this versatile compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Methyl-N-(2-pyridyl)formamide CAS number 67242-
59-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046350#n-methyl-n-2-pyridyl-formamide-cas-
number-67242-59-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b046350#n-methyl-n-2-pyridyl-formamide-cas-number-67242-59-5
https://www.benchchem.com/product/b046350#n-methyl-n-2-pyridyl-formamide-cas-number-67242-59-5
https://www.benchchem.com/product/b046350#n-methyl-n-2-pyridyl-formamide-cas-number-67242-59-5
https://www.benchchem.com/product/b046350#n-methyl-n-2-pyridyl-formamide-cas-number-67242-59-5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046350?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

